Cas no 2171944-53-7 (1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde)

1-(4-Methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde is a specialized organic compound featuring a cyclopropane core substituted with a formyl group and a (4-methylthiophen-3-yl)methyl moiety. Its unique structure, combining a cyclopropane ring with a thiophene derivative, makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex heterocyclic frameworks. The presence of both aldehyde and thiophene functionalities enhances its reactivity, enabling applications in pharmaceuticals, agrochemicals, and materials science. The compound’s stability and well-defined reactivity profile facilitate precise modifications, making it suitable for targeted synthesis. Its structural features also suggest potential utility in ligand design and catalysis. Proper handling under inert conditions is recommended due to its aldehyde sensitivity.
1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde structure
2171944-53-7 structure
Product Name:1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde
CAS No:2171944-53-7
MF:C10H12OS
MW:180.266681671143
CID:5929479
PubChem ID:165572972
Update Time:2025-06-14

1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde
    • 2171944-53-7
    • EN300-1620121
    • 1-[(4-methylthiophen-3-yl)methyl]cyclopropane-1-carbaldehyde
    • Inchi: 1S/C10H12OS/c1-8-5-12-6-9(8)4-10(7-11)2-3-10/h5-7H,2-4H2,1H3
    • InChI Key: DZRXKTNQLDVYFR-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C(=C1)CC1(C=O)CC1

Computed Properties

  • Exact Mass: 180.06088618g/mol
  • Monoisotopic Mass: 180.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 45.3Ų

1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde Pricemore >>

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Additional information on 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde

Research Briefing on 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde (CAS: 2171944-53-7)

1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde (CAS: 2171944-53-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The presence of both a cyclopropane ring and a thiophene moiety in its structure makes it a promising candidate for the synthesis of novel bioactive molecules.

Recent research has focused on the synthesis and characterization of 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde, with particular emphasis on its reactivity and potential as a building block for more complex pharmaceutical agents. Studies have demonstrated that this compound can undergo various chemical transformations, including nucleophilic additions and cyclization reactions, which are crucial for the development of new therapeutic agents. Its unique structural attributes also make it a valuable intermediate in the synthesis of compounds targeting specific biological pathways.

One of the key areas of interest is the potential application of 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde in the development of small-molecule inhibitors. Recent findings suggest that derivatives of this compound exhibit promising activity against certain enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. For instance, preliminary in vitro studies have shown that some derivatives can modulate the activity of kinases involved in cell proliferation and survival, highlighting their potential as anticancer agents.

In addition to its pharmacological potential, the compound has also been studied for its physicochemical properties. Researchers have investigated its stability, solubility, and bioavailability, which are critical factors for its development into a viable drug candidate. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and its derivatives, providing valuable insights into their molecular structures and interactions.

The synthesis of 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde has been optimized in recent studies to improve yield and purity. Novel synthetic routes have been explored, including the use of catalytic systems and green chemistry approaches, to enhance the efficiency and sustainability of the production process. These advancements are expected to facilitate the large-scale production of the compound for further biological evaluation.

In conclusion, 1-(4-methylthiophen-3-yl)methylcyclopropane-1-carbaldehyde (CAS: 2171944-53-7) represents a promising scaffold in medicinal chemistry, with potential applications in the development of new therapeutic agents. Ongoing research is focused on expanding the repertoire of its derivatives and elucidating their mechanisms of action. Future studies will likely explore its in vivo efficacy and safety profile, paving the way for its potential clinical translation.

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